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Compound of Interest

Compound Name: Phenyltrichlorogermane

Cat. No.: B087307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, spectroscopic characterization, and applications of

Trichlorophenylgermane (C₆H₅Cl₃Ge). The information is intended to support researchers and

professionals in the fields of chemistry, materials science, and drug development.

Core Chemical and Physical Properties
Trichlorophenylgermane, also known as Phenylgermanium Trichloride, is an organogermanium

compound with the chemical formula C₆H₅Cl₃Ge. It is a key precursor for the synthesis of other

organogermanium compounds and finds utility as a reagent and catalyst in various organic

reactions.

Table 1: Physical and Chemical Properties of Trichlorophenylgermane
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Property Value Citation(s)

Molecular Formula C₆H₅Cl₃Ge [1][2]

Molecular Weight 256.10 g/mol [1][3]

CAS Number 1074-29-9 [1][3]

Appearance Colorless to pale yellow liquid [4]

Melting Point <0°C [1][4]

Boiling Point 105-106 °C @ 12 mm Hg [1][5]

Density 1.584 g/mL at 25°C [1][5]

Refractive Index (n²⁰/D) 1.554 [1][5]

Flash Point 113 °C (235.4 °F) - closed cup [3]

Solubility

Soluble in organic solvents like

ether and benzene. Reacts

with water.

[5][6]

Synthesis of Trichlorophenylgermane
The primary method for synthesizing Trichlorophenylgermane involves the reaction of a

phenylating agent with a germanium halide.

General Synthesis Pathway
A common laboratory-scale synthesis route is the reaction of phenyl lithium with germanium

tetrachloride (GeCl₄) in an inert, anhydrous solvent such as diethyl ether or benzene. The

reaction must be conducted under anhydrous and oxygen-free conditions to prevent unwanted

side reactions and decomposition of the reagents.[5]
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Caption: General workflow for the synthesis of Trichlorophenylgermane.

Detailed Experimental Protocol
A representative experimental protocol is described below. Researchers should consult original

literature and perform appropriate risk assessments before conducting any experiment.

Objective: To synthesize Trichlorophenylgermane from Phenyl Lithium and Germanium

Tetrachloride.

Materials:

Phenyl Lithium (C₆H₅Li)

Germanium Tetrachloride (GeCl₄)
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Anhydrous Diethyl Ether

Schlenk line apparatus

Nitrogen or Argon gas supply

Standard glassware (round-bottom flasks, dropping funnel, condenser)

Distillation apparatus

Procedure:

Setup: Assemble a dry Schlenk line apparatus consisting of a round-bottom flask equipped

with a magnetic stirrer, a dropping funnel, and a condenser under a positive pressure of inert

gas (Nitrogen or Argon).

Reaction: In the round-bottom flask, dissolve Germanium Tetrachloride in anhydrous diethyl

ether. Cool the solution in an ice bath.

Addition: Slowly add a solution of Phenyl Lithium in diethyl ether to the cooled Germanium

Tetrachloride solution via the dropping funnel over a period of 1-2 hours with continuous

stirring. Maintain the temperature below 10°C.

Reaction Completion: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for an additional 12-18 hours.

Work-up: The reaction mixture will contain a precipitate of Lithium Chloride. Filter the mixture

under inert atmosphere to remove the salt.

Purification: Remove the solvent from the filtrate under reduced pressure. The crude product

is then purified by vacuum distillation (e.g., at 105-106 °C under 12 mm Hg) to yield pure

Trichlorophenylgermane as a colorless to pale yellow liquid.[1][5]

Spectroscopic and Analytical Data
Accurate characterization is critical for confirming the identity and purity of

Trichlorophenylgermane.
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Table 2: Spectroscopic Data for Trichlorophenylgermane

Technique Data Citation(s)

Mass Spectrometry (GC-MS)

Top Peaks (m/z): 112, 221,

219. The isotopic pattern

characteristic of three chlorine

atoms and germanium

isotopes is a key diagnostic

feature.

[7]

Infrared (IR) Spectroscopy

An ATR-IR spectrum is

available in spectral

databases. Key absorptions

are expected for the phenyl

group (C-H aromatic stretch

~3050-3100 cm⁻¹, C=C

aromatic stretch ~1400-1600

cm⁻¹) and the Ge-Cl bond

(strong absorptions in the far-

IR region, typically <500 cm⁻¹).

[7]

¹H NMR

No experimental data found in

the searched literature.

Predicted shifts for the phenyl

protons would be in the

aromatic region (~7.0-8.0

ppm), likely showing complex

splitting patterns.

¹³C NMR

No experimental data found in

the searched literature.

Predicted shifts would include

multiple signals in the aromatic

region (~120-140 ppm) for the

phenyl carbons.

Reactivity and Applications
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Trichlorophenylgermane serves as a versatile building block in organometallic and organic

synthesis. Its primary utility stems from the reactivity of the Germanium-Chlorine bonds.

General Reactivity
The Ge-Cl bonds are susceptible to nucleophilic substitution. This allows for the replacement of

the chlorine atoms with a wide variety of functional groups, including alkyl, aryl, alkoxide, and

amide groups, through reactions with appropriate Grignard reagents, organolithium

compounds, or other nucleophiles. The phenyl group is generally stable under these conditions

but can influence the reactivity of the Ge-Cl bonds.

Trichlorophenylgermane
(C₆H₅GeCl₃)

Substituted Phenylgermane
(e.g., C₆H₅GeCl₂R, C₆H₅GeR₃)

Nucleophilic Substitution

Nucleophile (Nu⁻)
(e.g., R-MgX, R-Li, R-OH)

Chloride Ion (Cl⁻)

Click to download full resolution via product page

Caption: Nucleophilic substitution at the germanium center.

Applications in Synthesis
Precursor to Organogermanium Polymers and Materials: Trichlorophenylgermane can be

used in polymerization reactions to create germanium-containing polymers. These materials

are investigated for their unique optical and electronic properties, with potential applications

in semiconductor devices and LEDs.[4]

Catalysis: Organogermanium compounds derived from Trichlorophenylgermane can act as

catalysts in various organic transformations.[4][5]
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Reagent in Organic Synthesis: It is used to introduce the phenylgermyl moiety into organic

molecules. While its direct application in drug development is not widely documented,

organogermanium compounds, in general, are explored for their potential biological

activities. The use of related organometallic compounds is prevalent in pharmaceutical

manufacturing.[4]

Currently, there is limited specific information available in the public domain regarding the use

of Trichlorophenylgermane in defined biological signaling pathways or as a core component in

late-stage drug development.

Safety and Handling
Trichlorophenylgermane is a hazardous chemical and must be handled with appropriate safety

precautions.

Table 3: GHS Hazard Information

Hazard Statement Description Citation(s)

H302, H312, H332
Harmful if swallowed, in

contact with skin, or if inhaled.
[7]

H314
Causes severe skin burns and

eye damage.
[7]

Handling Recommendations:

Work in a well-ventilated chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.

Avoid contact with skin, eyes, and clothing.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[5]

Keep containers tightly sealed under an inert atmosphere to prevent reaction with moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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